4-methoxy-1-(2-methylphenyl)-N-[(4-methylphenyl)methyl]-6-oxopyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-1-(2-methylphenyl)-N-[(4-methylphenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H21N3O3/c1-14-8-10-16(11-9-14)13-22-21(26)20-18(27-3)12-19(25)24(23-20)17-7-5-4-6-15(17)2/h4-12H,13H2,1-3H3,(H,22,26)
• InChI Key: POFROCHMTUWKTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3C
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

4-methoxy-1-(2-methylphenyl)-N-[(4-methylphenyl)methyl]-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds similar to 4-methoxy-1-(2-methylphenyl)-N-[(4-methylphenyl)methyl]-6-oxopyridazine-3-carboxamide have been synthesized and characterized for their structural and chemical properties. For example, research on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives has been conducted, indicating a methodological approach to creating and studying novel compounds for potential biological activities (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Antifungal Activities

Several studies have focused on the antimicrobial and antifungal activities of compounds with similar structural motifs. For instance, coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(Methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine carbothioamides have been investigated for their potential antimicrobial and antifungal properties, showing the biological relevance of such compounds in combating microbial infections (Gulea et al., 2019).

Cytotoxicity and Antitumor Activities

Compounds containing the pyridazine moiety have been evaluated for their cytotoxicity against various cancer cell lines, highlighting the potential of such compounds in the development of new anticancer therapies. For instance, novel N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide derivatives were synthesized and evaluated for their inhibitory activities against c-Met kinase and cytotoxic activities against A549, H460, HT-29 cancer cell lines, indicating significant antitumor activities (Liu et al., 2020).

Electrochemical and Optical Properties

Research into the electrochemical and optical properties of aromatic compounds, including those with methoxy and pyridazine functionalities, has also been conducted. This includes the synthesis and study of novel aromatic poly(amino-amide)s with anodically highly stable yellow and blue electrochromic behaviors, suggesting applications in electronic devices and materials science (Liou & Lin, 2009).